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Compound of Interest

Compound Name:
Tributyl(2-cyclopropylethynyl)-

stannane

CAS No.: 254108-69-5

Cat. No.: B6317158

Get Quote

Executive Summary & Strategic Utility
Cyclopropyl ethynyl stannane (typically the tributyl derivative, Bu₃Sn-C≡C-cPr) is a specialized

organometallic reagent used to install the cyclopropyl acetylene motif. This structural unit is

pharmacologically privileged, appearing in non-nucleoside reverse transcriptase inhibitors (e.g.,

Efavirenz), antiviral benzimidazoles, and marine polyketides (e.g., Callipeltoside A).

While terminal alkynes can be coupled via Sonogashira conditions, the stannane derivative

offers distinct advantages in complex synthesis:

Neutral Conditions: Avoids the basic amines required for Sonogashira coupling, preventing

isomerization of sensitive stereocenters.

Suppression of Homocoupling: Eliminates the Glaser coupling side-reaction often seen with

terminal alkynes and copper catalysts.

Orthogonality: Allows for sequential cross-coupling reactions (e.g., Stille followed by Suzuki)

on poly-halogenated scaffolds.
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Reagent Preparation Protocol
The synthesis of tributyl(cyclopropylethynyl)stannane is a robust two-step sequence starting

from cyclopropyl methyl ketone or cyclopropane carboxaldehyde, followed by lithiation and

stannylation.

Step 1: Synthesis of Cyclopropyl Acetylene
Note: Cyclopropyl acetylene is volatile (bp ~52 °C). Handle with care.

Reagents:

Cyclopropyl methyl ketone[1][2]

Phosphorus pentachloride (PCl₅)

Sodium amide (NaNH₂) or Potassium tert-butoxide (KOtBu) in DMSO

Mechanism: The ketone is converted to the gem-dichloride, which undergoes double

dehydrohalogenation to form the terminal alkyne.

Step 2: Stannylation Protocol
Target Reagent: Tributyl(cyclopropylethynyl)stannane [CAS: 254108-69-5]

Materials:

Cyclopropyl acetylene (1.0 equiv)

n-Butyllithium (2.5 M in hexanes, 1.05 equiv)

Tributyltin chloride (Bu₃SnCl, 1.0 equiv)

Dry THF (Tetrahydrofuran)

Procedure:

Setup: Flame-dry a 500 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and pressure-equalizing addition funnel.
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Solvation: Charge the flask with cyclopropyl acetylene (e.g., 20.0 mmol) and anhydrous THF

(100 mL). Cool to -78 °C using a dry ice/acetone bath.

Lithiation: Dropwise add n-BuLi (8.4 mL, 21.0 mmol) over 20 minutes. Maintain internal

temperature below -70 °C.

Equilibration: Stir at -78 °C for 45 minutes to ensure complete formation of the lithium

acetylide.

Stannylation: Dissolve Bu₃SnCl (6.5 g, 20.0 mmol) in THF (20 mL) and add dropwise to the

cold acetylide solution.

Warming: Allow the mixture to warm slowly to room temperature (RT) over 3 hours.

Workup: Quench with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Wash

combined organics with brine, dry over MgSO₄, and concentrate in vacuo.

Purification: The crude oil is typically pure enough (>95%) for subsequent couplings. If

necessary, rapid filtration through neutral alumina (10% EtOAc/Hexanes) removes tin oxides.

Do not use silica gel, as destannylation can occur.

Visualization: Synthesis & Reactivity Logic
The following diagram illustrates the preparation pathway and the divergent reactivity of the

stannane in cross-coupling versus transmetallation.
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Caption: Figure 1. Synthesis of tributyl(cyclopropylethynyl)stannane and its divergent

application in pharmaceutical and natural product synthesis.
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Key Application 1: Pharmaceutical Scaffolds
(Benzimidazoles)
In the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs), the

cyclopropyl alkyne moiety is critical for binding affinity. The stannane reagent allows for the

late-stage attachment of this group to highly functionalized heteroaryl halides.

Protocol: Stille Coupling to Benzimidazole Core
Reference Context: Synthesis of antiviral agents (e.g., substituted 2-methyl-benzimidazoles).

Reaction Parameters:

Parameter Condition Rationale

Catalyst Pd(PPh₃)₄ (5-10 mol%)

Tetrakis provides a robust
Pd(0) source for oxidative
addition to heteroaryl
iodides.

Solvent Toluene or DMF

Toluene (100°C) is standard;

DMF is used for polar

substrates to improve

solubility.

Additives CuI (10 mol%)

"Stille-Scott" modification: CuI

facilitates transmetallation via

a transient Cu-acetylide

species, accelerating the

reaction significantly.

| Stoichiometry | 1.2 equiv Stannane | Slight excess ensures complete consumption of the

valuable aryl halide. |

Step-by-Step Procedure:

Degassing: In a Schlenk tube, combine the aryl iodide (1.0 equiv) and Pd(PPh₃)₄ (0.05

equiv). Evacuate and backfill with Argon (3 cycles).
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Addition: Add anhydrous Toluene (0.1 M concentration relative to halide). Add

tributyl(cyclopropylethynyl)stannane (1.2 equiv) via syringe.

Reaction: Heat to 100 °C for 12–24 hours. Monitor by LC-MS.

Workup (Tin Removal): Cool to RT. Add 10% aqueous KF (Potassium Fluoride) and stir

vigorously for 30 minutes. This precipitates insoluble Bu₃SnF. Filter through Celite.

Isolation: Concentrate filtrate and purify via column chromatography.

Key Application 2: Natural Product Synthesis
(Callipeltoside A)[4]
The synthesis of the marine macrolide Callipeltoside A features a trans-chlorocyclopropane

side chain linked to a dienyne system.[3][4] The cyclopropyl ethynyl stannane serves as a

modular building block to construct the conjugated enyne framework.

Strategic Insight: The "Enyne" Construction
Instead of building the chain linearly, researchers utilize the Stille coupling between the alkynyl

stannane and a vinyl halide (or conversely, a vinyl stannane and alkynyl halide).

Specific Transformation:

Coupling Partner: (E)-1-iodo-2-chloroalkene or similar vinyl iodide fragments.

Conditions: Pd₂dba₃, AsPh₃ (Ligand), THF, 60°C.

Why AsPh₃? Triphenylarsine is a "soft" ligand that often enhances the rate of Stille couplings

with sterically demanding or conjugated substrates compared to PPh₃.

Experimental Note on Stereoretention: The Stille coupling is stereoretentive. Using pure (E)-

vinyl iodides with cyclopropyl ethynyl stannane yields the (E)-enyne exclusively, preserving the

geometry required for the natural product's biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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